Cas no 15093-57-9 (Urea,1-(cyclohexyl-2,2,6,6-d4)-3-phenyl-2-thio- (8CI))

• Product Name: Urea,1-(cyclohexyl-2,2,6,6-d4)-3-phenyl-2-thio- (8CI)
• CAS No: 15093-57-9
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 172890
• PubChem ID: 766306
• Update Time: 2025-04-19

Urea,1-(cyclohexyl-2,2,6,6-d4)-3-phenyl-2-thio- (8CI) Chemical and Physical Properties

Names and Identifiers

• Urea,1-(cyclohexyl-2,2,6,6-d4)-3-phenyl-2-thio- (8CI)
• NSC-48676
• SR-01000395536
• N-Cyclohexyl-N'-phenylthiourea
• Urea, 1-cyclohexyl-3-phenyl-2-thio-
• BDBM50356179
• 1-Cyclohexyl-3-phenyl-2-thiourea
• 1-Cyclohexyl-3-phenyl thiourea
• MFCD00021317
• CS-0322567
• SR-01000395536-1
• Thiourea, N-cyclohexyl-N'-phenyl-
• CHEMBL1910059
• 722-03-2
• 15093-57-9
• AKOS000431373
• 3-cyclohexyl-1-phenylthiourea
• NSC48676
• FS-4154
• F71546
• A837448
• FT-0707225
• SCHEMBL5455050
• N-Cyclohexyl-N'-phenylcarbamimidothioic acid
• DTXSID70934126
• NSC131992
• 1-Cyclohexyl-3-phenylthiourea
• NSC-131992
• 1-Cyclohexyl-3-phenyl-2-thiourea,

• Inchi： 1S/C13H18N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1,3-4,7-8,12H,2,5-6,9-10H2,(H2,14,15,16)
• InChI Key： PASBFQMDQRGJBH-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1CCCCC1

Computed Properties

• Exact Mass: 234.11906976g/mol
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.2Ų